Cas no 1223801-16-8 (3-(4-fluorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione)

• Product Name: 3-(4-fluorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione
• CAS No: 1223801-16-8
• MF: C₂₁H₁₉FN₂OS
• MW: 366.451767206192
• CID: 6408085
• PubChem ID: 50743984
• Update Time: 2025-08-05

3-(4-fluorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione
• 3-(4-fluorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione
• 1223801-16-8
• F6548-1501
• [2-(4-fluorophenyl)-3-sulfanylidene-1,4-diazaspiro[4.4]non-1-en-4-yl]-(4-methylphenyl)methanone
• AKOS004915699

• Inchi： 1S/C21H19FN2OS/c1-14-4-6-16(7-5-14)19(25)24-20(26)18(15-8-10-17(22)11-9-15)23-21(24)12-2-3-13-21/h4-11H,2-3,12-13H2,1H3
• InChI Key： CGVZWTJTCXNGTO-UHFFFAOYSA-N
• SMILES： S=C1C(C2C=CC(=CC=2)F)=NC2(CCCC2)N1C(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 366.12021257g/mol
• Monoisotopic Mass: 366.12021257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 64.8Ų

Additional information on 3-(4-fluorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione

Research Brief on 3-(4-fluorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione (CAS: 1223801-16-8)

Recent studies on the compound 3-(4-fluorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione (CAS: 1223801-16-8) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This spirocyclic thione derivative has garnered attention due to its unique structural features and potential biological activities. Researchers have been investigating its synthesis, physicochemical properties, and interactions with various biological targets, aiming to explore its therapeutic applications.

The compound's structural motif, featuring a diazaspiro core and a thione functional group, suggests possible interactions with enzymes or receptors involved in disease pathways. Recent publications have focused on optimizing its synthesis to improve yield and purity, which is critical for further pharmacological evaluation. Computational studies, including molecular docking and density functional theory (DFT) calculations, have been employed to predict its binding affinity and stability, providing insights into its mechanism of action.

In vitro studies have demonstrated that 3-(4-fluorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione exhibits moderate inhibitory activity against certain kinases and proteases, which are often implicated in cancer and inflammatory diseases. These findings suggest its potential as a lead compound for developing novel kinase or protease inhibitors. However, further optimization of its pharmacokinetic properties, such as solubility and metabolic stability, is required to advance it to preclinical testing.

Another area of interest is the compound's potential role in modulating protein-protein interactions (PPIs), which are challenging targets in drug discovery. Preliminary data indicate that the spirocyclic framework may disrupt specific PPIs, opening new avenues for therapeutic intervention. Researchers are also exploring its derivatization to enhance selectivity and reduce off-target effects, which is crucial for its development as a drug candidate.

In summary, 3-(4-fluorophenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione represents a promising scaffold in medicinal chemistry, with ongoing research aimed at elucidating its biological activities and optimizing its properties for therapeutic use. Future studies will likely focus on in vivo efficacy and toxicity profiling to validate its potential as a drug candidate.